Cas no 32653-37-5 ((S)-(-)-2-Bromo-3-methylbutyric acid)

• Product Name: (S)-(-)-2-Bromo-3-methylbutyric acid
• CAS No: 32653-37-5
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD00211267
• CID: 53927
• PubChem ID: 12697058
• Update Time: 2025-10-30

(S)-(-)-2-Bromo-3-methylbutyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Bromo-3,3-dimethylbutanoic acid
• (S)-2-Bromo-3,3-dimethylbutyric acid
• Butanoic acid, 2-bromo-3,3-dimethyl-, (S)-
• (S)-2-Brom-3,3-dimethyl-buttersaeure
• L(-)-2-Brom-3.3-dimethyl-buttersaeure
• AMY13616
• EN300-2991442
• 32653-37-5
• A821356
• AKOS015893054
• (2S)-2-BROMO-3,3-DIMETHYLBUTANOIC ACID
• G66582
• (S)-(-)-2-Bromo-3-methylbutyric acid

• MDL： MFCD00211267
• Inchi： 1S/C6H11BrO2/c1-6(2,3)4(7)5(8)9/h4H,1-3H3,(H,8,9)/t4-/m1/s1
• InChI Key： MJLVLHNXEOQASX-SCSAIBSYSA-N
• SMILES： Br[C@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 193.99400
• Monoisotopic Mass: 193.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.436
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.487
• PSA: 37.30000
• LogP: 1.88060

Additional information on (S)-(-)-2-Bromo-3-methylbutyric acid

(S)-(-)-2-Bromo-3-Methylbutyric Acid: A Comprehensive Overview

(S)-(-)-2-Bromo-3-Methylbutyric Acid, also known by its CAS number 32653-37-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The molecule consists of a bromine atom attached to the second carbon of a 3-methylbutyric acid backbone, which imparts it with distinct chemical properties.

The stereochemistry of this compound, specifically the (S) configuration, plays a crucial role in its biological activity and interactions. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of compounds in pharmacological applications. For instance, researchers have explored the use of (S)-(-)-2-Bromo-3-Methylbutyric Acid as a chiral building block in the synthesis of bioactive molecules, leveraging its unique spatial arrangement to induce desired stereochemical outcomes.

In terms of synthesis, several methods have been reported for the preparation of 2-Bromo-3-Methylbutyric Acid. One common approach involves the bromination of 3-methylbutyric acid derivatives under controlled conditions to achieve high yields and selectivity. The choice of reagents and reaction conditions is critical in ensuring the formation of the desired enantiomer. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of these processes, making this compound more accessible for large-scale applications.

The physical properties of (S)-(-)-2-Bromo-3-Methylbutyric Acid are well-documented, with a melting point of approximately 110°C and a molecular weight of 184.06 g/mol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to confirm its identity and purity.

From an applications perspective, this compound has found utility in several areas. In drug discovery, it has been employed as an intermediate in the synthesis of complex molecules with potential therapeutic value. For example, researchers have utilized it in the development of inhibitors for specific enzymes involved in disease pathways. Additionally, its role as a chiral auxiliary has been explored in asymmetric catalysis, where it aids in the formation of enantioselective products.

Recent research has also delved into the environmental impact and degradation pathways of 2-Bromo-3-Methylbutyric Acid. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes degradation into less complex molecules. Understanding these processes is essential for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, (S)-(-)-2-Bromo-3-Methylbutyric Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and understanding of its biological interactions, position it as an important tool in modern chemistry and pharmacology.